N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)-3-methylbutanamide

• IUPAC Name: N-[2-[2-(ethylamino)-2-oxoethyl]sulfanyl-4-phenyl-1,3-thiazol-5-yl]-3-methylbutanamide
• InChI: InChI=1S/C18H23N3O2S2/c1-4-19-15(23)11-24-18-21-16(13-8-6-5-7-9-13)17(25-18)20-14(22)10-12(2)3/h5-9,12H,4,10-11H2,1-3H3,(H,19,23)(H,20,22)
• InChI Key: DAEKULIFCLMIDP-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CSC1=NC(=C(S1)NC(=O)CC(C)C)C2=CC=CC=C2
• Molecular Formula: C18H23N3O2S2
• Molecular Weight: 377.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a thiazole ring, a phenyl ring, an amide group, and a sulfanyl group. Thiazoles are heterocyclic compounds that are known to have diverse biological activities. The presence of the phenyl ring suggests potential aromatic properties, while the amide group could participate in hydrogen bonding and other intermolecular interactions.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

The compound’s unique thiazole-based structure makes it an intriguing candidate for drug development. Researchers can explore its interactions with biological targets, evaluate its pharmacokinetics, and assess its potential as a therapeutic agent. .

Antibacterial Activity

Studies have synthesized derivatives of F5034-0539 and screened them for antibacterial effects. These compounds were tested against bacteria such as Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Salmonella typhi. .

Antifungal Properties

Researchers have also explored F5034-0539 derivatives for antifungal activity. By assessing their efficacy against fungal pathogens, scientists aim to identify potential treatments for fungal infections. .

Supramolecular Chemistry and Materials Science

The thiazole motif in F5034-0539 offers opportunities for supramolecular assembly. Researchers can investigate its self-assembly behavior, host-guest interactions, and material properties. .

Chemical Biology and Bioconjugation

F5034-0539 derivatives can serve as versatile building blocks for bioconjugation. Scientists can attach them to biomolecules (e.g., proteins, peptides) to create targeted drug delivery systems or imaging agents. .

Fluorescent Imaging Probes

Given its aromatic character and potential for hydrogen bonding, F5034-0539 derivatives could be modified to incorporate fluorescent tags. .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. Many thiazole derivatives are biologically active and could potentially have toxic effects. Therefore, appropriate safety precautions should be taken when handling this compound.

Future Directions

The future research directions for this compound could include further studies to elucidate its biological activities and potential applications. Given the known activities of many thiazole derivatives, it could be of interest in the fields of medicinal chemistry and drug discovery.